![molecular formula C6H3BrI2 B1603072 4-Bromo-1,2-diiodobenzene CAS No. 21521-54-0](/img/structure/B1603072.png)
4-Bromo-1,2-diiodobenzene
Overview
Description
4-Bromo-1,2-diiodobenzene, also known as 4-BDB, is an organobromo compound that is used in a variety of scientific research applications. It is an important building block for synthetic organic chemistry and can be used to synthesize a wide range of compounds. 4-BDB is a halogenated aromatic compound, which means it contains both bromine and iodine atoms. It is a colorless solid with a melting point of 115°C and a boiling point of 246°C. It is soluble in organic solvents such as acetone, ethanol, and chloroform.
Scientific Research Applications
Synthesis of Martinellic Acid
“4-Bromo-1,2-diiodobenzene” is used as a precursor in the preparation of martinellic acid, which is a compound of interest in organic chemistry due to its potential applications in pharmaceuticals and materials science .
Preparation of 1,4-Bis (p-R-phenylethynyl)benzenes
This compound is employed in the synthesis of 1,4-bis (p-R-phenylethynyl)benzenes, which are important for creating complex molecular structures used in various chemical research applications .
Synthesis of Oligo (1,4-phenylene ethynylene)
It serves as a starting reagent for the synthesis of oligo (1,4-phenylene ethynylene), a polymer that has potential applications in electronic and optoelectronic devices .
Suzuki Reaction
“4-Bromo-1,2-diiodobenzene” is useful for Suzuki reactions, which are widely used to form carbon-carbon bonds in the synthesis of organic compounds including pharmaceuticals and agrochemicals .
Synthesis of Purino [8,9-f] phenanthridines
It is also utilized in the synthesis of purino [8,9-f] phenanthridines, which are compounds that have shown promise in medicinal chemistry for their biological activities .
Pharmaceutical Intermediates
Acting as a precursor for the synthesis of active pharmaceutical ingredients intermediate, this compound plays a crucial role in the development and manufacturing of new drugs .
Mechanism of Action
Target of Action
4-Bromo-1,2-diiodobenzene is a halogenated aromatic compound
Action Environment
Environmental factors such as temperature, pH, and the presence of other chemicals can influence the action, efficacy, and stability of 4-Bromo-1,2-diiodobenzene. For instance, its stability could be affected by light and temperature, while its efficacy could be influenced by the pH of the environment .
properties
IUPAC Name |
4-bromo-1,2-diiodobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrI2/c7-4-1-2-5(8)6(9)3-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAZSCXJJBDSVGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)I)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrI2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50631101 | |
Record name | 4-Bromo-1,2-diiodobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50631101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
408.80 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21521-54-0 | |
Record name | 4-Bromo-1,2-diiodobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50631101 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-1,2-diiodobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.